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Compound of Interest

Compound Name: 1-Tetradecanol-d29

Cat. No.: B1626932

This guide provides comprehensive safety and handling information for 1-Tetradecanol-d29,
targeted towards researchers, scientists, and professionals in drug development. The safety
data for the non-deuterated analogue, 1-Tetradecanol, is used as a primary reference, as the
isotopic labeling with deuterium is not expected to significantly alter the chemical's hazardous
properties.

Section 1: Chemical and Physical Properties

1-Tetradecanol-d29 is the deuterium-labeled version of 1-Tetradecanol, also known as myristyl
alcohol. It is a straight-chain saturated fatty alcohol.[1] The physical and chemical properties
are crucial for safe handling and storage.

Table 1: Physical and Chemical Properties of 1-Tetradecanol
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Property Value Source
Chemical Formula C14H300 [21[3][4]
Molecular Weight 214.39 g/mol [2]

White crystalline powder, ]
Appearance ] Multiple
flakes, or solid.

Melting Point 35-39 °C (lit.)

Boiling Point 289 °C (lit.)

Density 0.823 g/mL at 25 °C (lit.)

Flash Point >230 °F (>110 °C)

Autoignition Temperature 489 °F (254 °C)

Vapor Pressure <1 hPaat 20 °C

Vapor Density 7.4 (air=1)

Water Solubility Insoluble. Multiple
Solubility in Other Solvents Soluble in ether and alcohol. Multiple

| log Kow (Octanol/Water Partition Coefficient) | 6.03 | |

Section 2: Hazard Identification and Toxicology

1-Tetradecanol is considered a hazardous substance and can cause serious eye irritation. It is
also very toxic to aquatic life with long-lasting effects.

Table 2: Toxicological Data for 1-Tetradecanol

Test Species Route Value Source
LD50 Rat Oral >5000 mg/kg
LD50 Rabbit Skin >5 g/kg
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| Eye Irritation | Rabbit | Draize test | 500 mg (Mild) | |
Primary Hazards:

o Eye Irritation: Causes serious eye irritation.

o Skin Irritation: May cause skin irritation.

e Inhalation: May cause respiratory tract irritation.

e Ingestion: May cause gastrointestinal irritation.

e Environmental Hazards: Very toxic to aquatic organisms, may cause long-term adverse
effects in the aquatic environment.

Section 3: Safe Handling and Storage

Proper handling and storage procedures are essential to minimize risk.

Personal Protective Equipment (PPE):

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation is experienced.

Handling Procedures:

Avoid all personal contact, including inhalation.

Wash hands thoroughly after handling.

Use with adequate ventilation.

Minimize dust generation and accumulation.

Keep away from sources of ignition.
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Storage Conditions:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.

o Store away from incompatible materials such as strong oxidizing agents, acids, acid
chlorides, and acid anhydrides.

Section 4: Emergency Procedures

First Aid Measures:

Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Get medical attention.

 Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated
clothing. Get medical aid.

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical aid.

 Ingestion: Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls
of milk or water. Get medical aid.

Spill and Leak Procedures:

e Minor Spills: Remove all ignition sources. Clean up spills immediately. Use dry clean up
procedures and avoid generating dust. Place in a suitable, labeled container for waste
disposal.

» Major Spills: Alert emergency responders. Avoid all personal contact. Wear protective
clothing. Prevent entry into waterways, sewers, basements, or confined areas.

Fire Fighting Measures:

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant
foam.
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e Hazards: Combustible solid. Dust may form an explosive mixture with air. Combustion
products include carbon monoxide and carbon dioxide.

» Firefighter Protection: Wear a self-contained breathing apparatus and full protective gear.

Section 5: Disposal Considerations

All waste must be handled in accordance with local, state, and federal regulations. Dispose of
contents/container to an approved waste disposal plant. Do not allow product to enter drains.

Section 6: Experimental Protocols

While specific safety testing protocols for 1-Tetradecanol-d29 were not found, studies on the
non-deuterated form in experimental periodontitis in rabbits provide some insight into its
biological application. These were not safety studies but efficacy models.

Example Experimental Use (for context, not a safety protocol):

e Study: Investigation of 1-Tetradecanol complex for prevention of Porphyromonas gingivalis-
induced periodontitis in rabbits.

o Methodology:

o Induce experimental periodontitis in New Zealand white rabbits using silk sutures and
topical application of P. gingivalis.

o Topically apply 1-Tetradecanol complex at specified concentrations (e.g., 1 and 10 mg/ml)
three times per week for 6 weeks.

o Sacrifice animals and perform macroscopic and histologic evaluation of mandibular block
sections to assess inflammation and bone loss.

Another study investigated the therapeutic actions of a 1-tetradecanol complex in established
periodontitis in rabbits, following a similar protocol of inducing the disease and then applying
the treatment.

Section 7: Visualized Workflow for Safe Handling
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The following diagram illustrates the key logical steps for the safe handling of 1-Tetradecanol-
d29 in a laboratory setting.
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Caption: Workflow for the safe handling of 1-Tetradecanol-d29.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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